(E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H19BrN2O3/c1-13(2)26-18-9-4-14(11-19(18)25-3)10-15(12-22)20(24)23-17-7-5-16(21)6-8-17/h4-11,13H,1-3H3,(H,23,24)/b15-10+
• InChI Key: KCEJWFGTGMNEEE-XNTDXEJSSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)Br)OC
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)Br)OC
• Molecular Formula: C20H19BrN2O3
• Molecular Weight: 415.3 g/mol

Description

(E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide, also known as BPP-2, is a chemical compound that has been extensively studied for its potential use in scientific research applications. This compound is a potent inhibitor of the protein kinase CK2, which is involved in a variety of cellular processes, including cell growth and proliferation, DNA repair, and apoptosis.

Scientific Research Applications

(E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide has been extensively studied for its potential use in scientific research applications, particularly in the field of cancer research. CK2 is overexpressed in many types of cancer, and (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide has been shown to inhibit CK2 activity and induce apoptosis in cancer cells. (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, as well as in the treatment of viral infections, such as HIV.

Mechanism Of Action

(E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide is a potent inhibitor of CK2, which is a serine/threonine protein kinase that is involved in a variety of cellular processes. CK2 is overexpressed in many types of cancer, and its activity is essential for cancer cell survival and proliferation. (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide inhibits CK2 activity by binding to the ATP-binding site of the enzyme, thereby preventing the transfer of phosphate groups to its substrates. This inhibition of CK2 activity leads to the induction of apoptosis in cancer cells.

Biochemical And Physiological Effects

(E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of CK2 activity and induction of apoptosis in cancer cells, (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide has also been shown to inhibit the growth and proliferation of cancer cells, as well as to induce cell cycle arrest. (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide has also been shown to have anti-inflammatory effects, as well as to inhibit the replication of HIV.

Advantages And Limitations For Lab Experiments

One advantage of (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide is its potent inhibition of CK2 activity, which makes it a valuable tool for studying the role of CK2 in cellular processes. However, one limitation of (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are many potential future directions for the study of (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide. One area of research could be the development of more potent and selective inhibitors of CK2, which could have even greater therapeutic potential. Another area of research could be the investigation of the role of CK2 in other cellular processes, such as DNA repair and RNA splicing. Additionally, the potential use of (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide in combination with other cancer therapies could be explored, as well as its potential use in the treatment of other diseases, such as viral infections and neurodegenerative diseases.

Synthesis Methods

The synthesis of (E)-N-(4-bromophenyl)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide involves the reaction of 4-bromobenzonitrile with 3-methoxy-4-hydroxyphenylpropan-2-yl ether in the presence of a base, followed by the reaction of the resulting intermediate with prop-2-enoyl chloride. The final product is obtained after purification by column chromatography.